Cas no 695217-47-1 ( )
structure
Product Name:
CAS No:695217-47-1
MF:C12H7N3
MW:193.204081773758
CID:869902
PubChem ID:1504955
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- pyrido[1,2-a]benzimidazole-7-carbonitrile
- Pyrido[1,2-a]benzimidazole-7-carbonitrile (9CI)
- AKOS005598112
- 7-pyrido[1,2-a]benzimidazolecarbonitrile
- FIYNZQYMGOBOGI-UHFFFAOYSA-N
- HMS2710D16
- SMR000307365
- Benzo[4,5]imidazo[1,2-a]pyridine-7-carbonitrile
- CHEMBL1416843
- DTXSID50363637
- BDBM100059
- cid_1504955
- PYRIDO[1,2-A][1,3]BENZIMIDAZOL-7-YL CYANIDE
- MLS000729087
- 695217-47-1
-
-
- Inchi: 1S/C12H7N3/c13-8-9-4-5-11-10(7-9)14-12-3-1-2-6-15(11)12/h1-7H
- InChI Key: FIYNZQYMGOBOGI-UHFFFAOYSA-N
- SMILES: N12C=CC=CC1=NC1C=C(C#N)C=CC2=1
Computed Properties
- Exact Mass: 193.063997236g/mol
- Monoisotopic Mass: 193.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 41.1Ų
Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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